Cas no 2138153-62-3 (Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl-)

• Product Name: Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl-
• CAS No: 2138153-62-3
• MF: C₉H₁₉F₂N₃O
• MW: 223.263468980789
• CID: 5280806
• Update Time: 2025-05-16

Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl-

• Inchi： 1S/C9H19F2N3O/c1-3-6-13-8(15)14-9(2,4-5-12)7(10)11/h7H,3-6,12H2,1-2H3,(H2,13,14,15)
• InChI Key： JWNLUKJKYONPEC-UHFFFAOYSA-N
• SMILES： N(C(C(F)F)(C)CCN)C(NCCC)=O

Additional information on Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl-

Comprehensive Overview of Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl- (CAS No. 2138153-62-3)

The compound Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl- (CAS No. 2138153-62-3) is a specialized urea derivative with a unique molecular structure that incorporates both difluoromethyl and propyl functional groups. This chemical entity has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular formula and structural complexity make it a subject of interest for researchers exploring novel bioactive compounds and synthetic pathways.

One of the key features of Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl- is its amino-difluoromethyl moiety, which is known to enhance the compound's stability and bioavailability. This attribute is particularly valuable in drug discovery, where such modifications can improve the efficacy of therapeutic agents. Recent studies have highlighted the role of fluorinated ureas in targeting specific enzymes or receptors, making them promising candidates for treating metabolic disorders and inflammatory conditions.

In the context of agrochemical innovation, this urea derivative has been investigated for its potential as a plant growth regulator or pesticide intermediate. The difluoromethyl group is known to influence the compound's interaction with biological systems, offering a pathway to develop more sustainable and efficient crop protection solutions. As global agriculture faces challenges like climate change and pest resistance, compounds like CAS No. 2138153-62-3 could play a pivotal role in addressing these issues.

From a synthetic chemistry perspective, the preparation of Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl- involves multi-step reactions that require precise control over reaction conditions. Researchers have explored various catalytic methods and green chemistry approaches to optimize its synthesis, reducing waste and improving yields. This aligns with the growing demand for environmentally friendly and cost-effective manufacturing processes in the chemical industry.

The compound's physicochemical properties, such as solubility, melting point, and stability under different conditions, are critical for its practical applications. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and quantify CAS No. 2138153-62-3 in various matrices. These methods ensure the compound's purity and consistency, which are essential for its use in high-value applications.

In recent years, the rise of AI-driven drug discovery and computational chemistry has further amplified interest in Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl-. Machine learning models are being used to predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This intersection of chemistry and technology exemplifies the compound's relevance in modern scientific research.

As the scientific community continues to explore the capabilities of CAS No. 2138153-62-3, its potential applications in personalized medicine and sustainable agriculture remain areas of active investigation. The compound's versatility and unique structural features position it as a valuable tool for addressing some of the most pressing challenges in healthcare and environmental sustainability.

For researchers and industry professionals seeking detailed information on Urea, N-[3-amino-1-(difluoromethyl)-1-methylpropyl]-N'-propyl-, it is advisable to consult peer-reviewed journals, patent databases, and chemical regulatory guidelines. Staying updated with the latest advancements in fluorinated compounds and urea derivatives can provide valuable insights into the compound's future prospects.